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Introduction
Syntide 2 is a synthetic peptide that has become an invaluable tool for researchers studying

protein phosphorylation, a fundamental cellular process. Its specific amino acid sequence

makes it an excellent substrate for several protein kinases, most notably Calcium/Calmodulin-

Dependent Protein Kinase II (CaMKII). This technical guide provides a comprehensive

overview of Syntide 2, including its properties, its use in various kinase assays, and its

application in drug discovery.

Syntide 2 is a 15-amino acid peptide with the sequence Pro-Leu-Ala-Arg-Thr-Leu-Ser-Val-Ala-

Gly-Leu-Pro-Gly-Lys-Lys (PLARTLSVAGLPGKK)[1][2][3]. This sequence is homologous to the

phosphorylation site 2 on glycogen synthase, a natural substrate of CaMKII[2]. The threonine

residue at position 5 is the primary site of phosphorylation.

Kinase Specificity and Quantitative Data
Syntide 2 is predominantly recognized as a substrate for CaMKII and Protein Kinase C (PKC)

[2][4]. While it can be phosphorylated by other kinases such as CaMKV and Raf-1, its utility is
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most pronounced in the study of CaMKII and PKC. The kinetic parameters of Syntide 2
phosphorylation by various kinases are crucial for designing and interpreting experiments.

Kinase
Peptide
Substrate

K_m_ (µM)
V_max_
(s⁻¹)

k_cat_ (s⁻¹)

Catalytic
Efficiency
(k_cat_/K_
m_)
(M⁻¹s⁻¹)

CaMKII Syntide 2 ~12[5] 31.52[1]
Not widely

reported

Not widely

reported

PKC Syntide 2
Not widely

reported

Not widely

reported

Not widely

reported

Not widely

reported

PKA Syntide 2

Not a

significant

substrate

Not

applicable

Not

applicable

Not

applicable

AMPK Syntide 2

Not a

significant

substrate

Not

applicable

Not

applicable

Not

applicable

Note: Kinetic parameters can vary depending on the specific kinase isoform, assay conditions

(e.g., ATP concentration, temperature, pH), and the presence of regulatory molecules. The

V_max_ value for CaMKII is for the wild-type α isoform[1].

Signaling Pathways Involving Syntide 2-
Phosphorylating Kinases
Understanding the signaling pathways in which the primary kinases that phosphorylate Syntide
2 operate is essential for contextualizing experimental results.

CaMKII Signaling in Synaptic Plasticity
CaMKII is a key player in long-term potentiation (LTP), a cellular mechanism underlying

learning and memory. Upon influx of calcium ions (Ca²⁺) through NMDA receptors, Ca²⁺ binds

to calmodulin (CaM), and the Ca²⁺/CaM complex activates CaMKII. Activated CaMKII then
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phosphorylates various downstream targets, including AMPA receptors, leading to an increase

in synaptic strength.
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Start: Compound Library

Assay Setup:
- Plate coated with Syntide 2
- Add Kinase (e.g., CaMKII)

Add Test Compounds
(one per well)

Initiate Kinase Reaction
(Add ATP)

Detection:
- Add Anti-phospho-Syntide 2 Ab

- Add Substrate

Data Acquisition
(Read Absorbance)

Hit Identification:
(Wells with low signal)

Hit Validation & Lead Optimization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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